Cas no 2172510-75-5 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid
• CAS No: 2172510-75-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6034696
• PubChem ID: 165807233
• Update Time: 2025-06-14

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid
• 2172510-75-5
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-methoxybutanoic acid
• EN300-1497608

• Inchi： 1S/C27H34N2O6/c1-18(11-12-25(30)29-16-19(34-2)15-26(31)32)13-14-28-27(33)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BIRLOVVNYUGVKR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid

Recent Advances in the Study of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS: 2172510-75-5)

The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS: 2172510-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic uses.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, owing to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the 4-methylhexanamido and 3-methoxybutanoic acid segments into the molecule enhances its utility in the synthesis of complex peptides with improved solubility and stability. Recent publications have highlighted its efficacy in the synthesis of peptide-based therapeutics, including antimicrobial peptides and targeted drug delivery systems.

In addition to its applications in peptide synthesis, recent investigations have explored the biological activities of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid. Preliminary in vitro studies suggest that this compound may exhibit modulatory effects on certain enzymatic pathways, particularly those involved in inflammation and oxidative stress. Researchers have also investigated its potential as a scaffold for the development of novel small-molecule inhibitors targeting specific protein-protein interactions. These findings open new avenues for the design of therapeutics for conditions such as cancer and neurodegenerative diseases.

Another notable advancement is the optimization of synthetic protocols for this compound. Recent reports have detailed improved methods for its large-scale production, with a focus on enhancing yield and purity while minimizing environmental impact. Green chemistry approaches, including the use of biodegradable solvents and catalytic systems, have been employed to achieve these goals. These developments are critical for facilitating the transition from laboratory-scale research to industrial applications.

Despite these promising developments, challenges remain in the full characterization and application of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid. Further studies are needed to fully understand its pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the translation of research findings into clinical applications.

In conclusion, the compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxybutanoic acid (CAS: 2172510-75-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and enzymatic modulation highlight its broad potential. Continued research and innovation in this area are expected to yield significant contributions to the field, paving the way for new therapeutic strategies and improved synthetic methodologies.